Methyl 4-ethoxy-3-nitrobenzoate

• IUPAC Name: methyl 4-ethoxy-3-nitrobenzoate
• InChI: InChI=1S/C10H11NO5/c1-3-16-9-5-4-7(10(12)15-2)6-8(9)11(13)14/h4-6H,3H2,1-2H3
• InChI Key: QXCUGYPKDRAMSP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)OC)[N+](=O)[O-]
• Molecular Formula: C10H11NO5
• DSSTOX Substance ID: DTXSID30655961
• Molecular Weight: 225.20 g/mol
• CAS RN: 1021292-52-3

Description

“Methyl 4-ethoxy-3-nitrobenzoate” is a chemical compound with the molecular formula C9H9NO5. It is a derivative of benzoic acid, with a nitro group (-NO2) and an ethoxy group (-OCH2CH3) attached to the benzene ring.

Synthesis Analysis

The synthesis of “Methyl 4-ethoxy-3-nitrobenzoate” could potentially involve a nitration reaction, where a nitro group is substituted for one of the hydrogen atoms on a benzene ring. This process is known as electrophilic aromatic substitution. The nitration of methyl benzoate, for example, is regioselective and produces predominantly methyl 3-nitrobenzoate.

Molecular Structure Analysis

The molecular structure of “Methyl 4-ethoxy-3-nitrobenzoate” consists of a benzene ring with a nitro group (-NO2), an ethoxy group (-OCH2CH3), and a methyl ester group (-COOCH3) attached. The exact positions of these groups on the benzene ring can vary, and this can significantly affect the properties of the compound.

Chemical Reactions Analysis

“Methyl 4-ethoxy-3-nitrobenzoate” can undergo various chemical reactions due to the presence of the nitro group and the ethoxy group. For instance, the nitro group can be reduced to an amino group (-NH2), and the ethoxy group can undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Methyl 4-ethoxy-3-nitrobenzoate” would depend on its exact molecular structure. For example, the compound’s melting point, boiling point, and density can be influenced by the positions of the nitro, ethoxy, and methyl ester groups on the benzene ring.

Scientific Research Applications

Crystallography and Non-Covalent Interactions

• Methyl 4-ethoxy-3-nitrobenzoate has been studied in crystallography due to its unique crystal structure. . Non-covalent interactions, such as hydrogen bonding and π-stacking, play a crucial role in stabilizing its crystal structure. Understanding these interactions contributes to our knowledge of organic crystals and drug binding.

Fluorescence Spectroscopy

• Researchers have explored the fluorescence properties of related derivatives, such as 4-methyl-3-nitrobenzoic acid. . Investigating the fluorescence behavior of Methyl 4-ethoxy-3-nitrobenzoate could provide insights into its optical properties.

Chemical Synthesis and Derivatives

• Methyl 4-ethoxy-3-nitrobenzoate can serve as a precursor for synthesizing other compounds. For instance:
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Pharmaceutical Intermediates

• Methyl 4-ethoxy-3-nitrobenzoate may find applications as a pharmaceutical intermediate. .

Biological and Biomimetic Systems

• Weak non-covalent interactions play a significant role in biological systems. .

Mechanism of Action

The mechanism of action of “Methyl 4-ethoxy-3-nitrobenzoate” in a chemical reaction would depend on the specific reaction conditions and the other reactants involved. In general, the nitro group is electron-withdrawing, which can make the benzene ring more susceptible to electrophilic attack.

Safety and Hazards

“Methyl 4-ethoxy-3-nitrobenzoate” may pose certain safety hazards. It is recommended to avoid contact with skin, eyes, or clothing, avoid ingestion and inhalation, and ensure adequate ventilation when handling this compound.

Future Directions

The future directions for research on “Methyl 4-ethoxy-3-nitrobenzoate” could include further studies on its synthesis, reactions, and properties. For instance, multistep synthesis involving Friedel Crafts acylation and Clemmensen Reduction could be explored. Additionally, the compound’s potential applications in various fields, such as organic synthesis or medicinal chemistry, could be investigated.